Cas no 2304-98-5 (Z-Arg(NO2)-OH)

• Product Name: Z-Arg(NO2)-OH
• CAS No: 2304-98-5
• MF: C₁₄H₁₉N₅O₆
• MW: 353.330562829971
• MDL: MFCD00038092
• CID: 42747
• PubChem ID: 12695023
• Update Time: 2025-11-01

Z-Arg(NO2)-OH Chemical and Physical Properties

Names and Identifiers

• Cbz-N'-nitro-L-arginine
• Z-Arg(NO2)-OH
• N-Benzyloxycarbonyl-N'-nitro-L-arginine
• N'-[Imino(nitroamino)methyl]-N-[(phenylmethoxy)carbonyl]-L-ornithine
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-(3-nitroguanidino)pentanoic acid
• Cbz-Arg(NO2)-OH
• N-Cbz-N-Nitro-L-Ainine
• Z-Arg(NO?)-OH
• Z-Arg(NO2)-OH N-α-Z-N-ω-nitro-L-arginine
• Z-L-Arg(NO2)-OH
• Cbz-L-Arg(NO2)-OH
• N^a-Benzyloxycarbonyl-N^w-nitro-L-arginine
• N-CBZ-N-NITRO-L-ARGININE
• Z-NG-NITRO-L-ARGININE
• (S)-2-(benzyloxycarbonylamino)-5-(3-nitroguanidino)pentanoic acid
• Na-(Benzyloxycarbonyl)-N?-nitroarginine
• CS-0188249
• Z-Arg(NO)-OH
• AKOS015924230
• D95673
• BZPCSFNCKORLQG-NSHDSACASA-N
• EN300-7372894
• 2304-98-5
• W-107438
• Nalpha-Z-Nomega-nitro-L-arginine
• N2-Carbobenzoxy-N?-nitro-L-arginine
• MFCD00038092
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-5-(N'-NITROCARBAMIMIDAMIDO)PENTANOIC ACID
• AKOS015961686
• N-alpha-BenZyloxycarbonyl-N'-nitro-L-arginine (CbZ-L-Arg(NO2)-OH)
• AKOS030228183
• N2-Benzyloxycarbonyl-NG-nitro-L-arginine
• AS-72867
• Benzyloxycarbonylnitro-L-arginine
• M06223
• N2-((Benzyloxy)carbonyl)-Nw-nitro-L-arginine
• L-Ornithine, N5-[imino(nitroamino)methyl]-N2-[(phenylmethoxy)carbonyl]-
• NS00049285
• Z-Arg (NO2)
• Nalpha-carbobenzyloxy-Nomega-nitro-L-arginine
• N5-[Imino(nitroamino)methyl]-N2-[(benzyloxy)carbonyl]-L-ornithine
• Nα-(Benzyloxycarbonyl)-ω'-nitro-L-arginine

• MDL： MFCD00038092
• Inchi： 1S/C14H19N5O6/c15-13(18-19(23)24)16-8-4-7-11(12(20)21)17-14(22)25-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,17,22)(H,20,21)(H3,15,16,18)/t11-/m0/s1
• InChI Key： BZPCSFNCKORLQG-NSHDSACASA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCC/N=C(\N)/N[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 353.13400
• Monoisotopic Mass: 353.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172A^2
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.8

Experimental Properties

• Density: 1.44
• Melting Point: 130-132 °C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.615
• Solubility: 少量溶于甲醇
• PSA: 169.36000
• LogP: 2.24750
• pka: 3.84±0.50(Predicted)

Z-Arg(NO2)-OH Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Z-Arg(NO2)-OH

Z-Arg(NO₂)-OH: A Comprehensive Overview

The compound Z-Arg(NO₂)-OH, also known by its CAS number 2304-98-5, is a significant molecule in the field of chemical research and development. This compound, which is an arginine derivative, has garnered attention due to its unique properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of Z-Arg(NO₂)-OH.

Z-Arg(NO₂)-OH is a derivative of arginine, a naturally occurring amino acid that plays a crucial role in various biological processes. The introduction of the nitro group (-NO₂) into the arginine structure imparts distinct chemical and biological properties to the compound. Recent studies have highlighted the importance of such modifications in enhancing the functionality of amino acids for specific applications. For instance, the nitro group can act as a reactive site for further chemical transformations, making Z-Arg(NO₂)-OH a versatile building block in organic synthesis.

One of the most notable aspects of Z-Arg(NO₂)-OH is its role in peptide synthesis. Researchers have demonstrated that this compound can serve as an effective precursor for constructing complex peptide sequences with high precision. The ability to incorporate Z-Arg(NO₂)-OH into peptide frameworks has opened new avenues for drug discovery and development. For example, studies published in 2023 have shown that peptides containing Z-Arg(NO₂)-OH exhibit enhanced stability and bioavailability compared to traditional peptide drugs.

In addition to its role in peptide synthesis, Z-Arg(NO₂)-OH has been explored for its potential in biochemistry and molecular biology. The compound's unique structure allows it to interact with various biomolecules, making it a valuable tool for studying cellular processes. Recent research has focused on its ability to modulate enzyme activity and influence signaling pathways within cells. These findings suggest that Z-Arg(NO₂)-OH could be utilized as a probe or inhibitor in biochemical assays, providing insights into fundamental biological mechanisms.

The synthesis of Z-Arg(NO₂)-OH involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One innovative approach reported in 2023 utilizes microwave-assisted synthesis to enhance reaction efficiency and yield. This method not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it more environmentally friendly and cost-effective.

Another area where Z-Arg(NO₂)-OH has shown promise is in materials science. Researchers have investigated its potential as a component in polymer materials, where it can impart unique mechanical and chemical properties. For instance, polymers incorporating Z-Arg(NO₂)-OH have demonstrated improved biocompatibility and degradation rates, making them suitable for applications in tissue engineering and drug delivery systems.

Furthermore, recent advancements in analytical chemistry have leveraged Z-Arg(NO₂)-OH as a marker or tracer in complex mixture analyses. Its distinct spectroscopic properties enable precise detection and quantification in challenging matrices, making it an invaluable tool for quality control and process optimization in industrial settings.

In conclusion, Z-Arg(NO₂)-OH (CAS No. 2304-98-5) is a multifaceted compound with diverse applications across various scientific disciplines. From peptide synthesis to materials science and biochemical research, this arginine derivative continues to be a focal point for innovation and discovery. As ongoing research uncovers new possibilities for its use, Z-Arg(NO₂)-OH is poised to play an increasingly important role in advancing scientific knowledge and technological progress.